Cas no 1804058-23-8 (7-Chloro-1H-benzimidazole-6-acetic acid)

• Product Name: 7-Chloro-1H-benzimidazole-6-acetic acid
• CAS No: 1804058-23-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4825627
• Update Time: 2025-05-21

7-Chloro-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-benzimidazole-6-acetic acid

• Inchi： 1S/C9H7ClN2O2/c10-8-5(3-7(13)14)1-2-6-9(8)12-4-11-6/h1-2,4H,3H2,(H,11,12)(H,13,14)
• InChI Key： LNVRZGGTRLOFEX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CC=1CC(=O)O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 7-Chloro-1H-benzimidazole-6-acetic acid

Introduction to 7-Chloro-1H-benzimidazole-6-acetic acid (CAS No. 1804058-23-8)

7-Chloro-1H-benzimidazole-6-acetic acid (CAS No. 1804058-23-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique chemical structure of 7-Chloro-1H-benzimidazole-6-acetic acid makes it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 7-Chloro-1H-benzimidazole-6-acetic acid is C₉H₈ClN₂O₂, and its molecular weight is 219.63 g/mol. The compound features a benzimidazole core with a chloro substituent at the 7-position and an acetic acid group at the 6-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research.

In recent years, studies have focused on the potential therapeutic applications of 7-Chloro-1H-benzimidazole-6-acetic acid. One notable area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making 7-Chloro-1H-benzimidazole-6-acetic acid a promising candidate for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 7-Chloro-1H-benzimidazole-6-acetic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses, including those responsible for viral infections such as hepatitis C and influenza. The mechanism by which 7-Chloro-1H-benzimidazole-6-acetic acid exerts its antiviral effects is not yet fully understood, but it is believed to involve the disruption of viral protein synthesis or assembly processes.

The pharmacokinetic properties of 7-Chloro-1H-benzimidazole-6-acetic acid have also been studied to evaluate its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. Additionally, toxicity studies have indicated that 7-Chloro-1H-benzimidazole-6-acetic acid has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, high-throughput screening (HTS) techniques have been employed to identify compounds with desirable biological activities. 7-Chloro-1H-benzimidazole-6-acetic acid has emerged as a hit from several HTS campaigns due to its potent activity against target enzymes and pathogens. Further optimization through medicinal chemistry approaches has led to the development of more potent and selective analogs, enhancing the therapeutic potential of this class of compounds.

Clinical trials are an essential step in translating laboratory findings into practical applications. While preclinical studies have provided promising results for 7-Chloro-1H-benzimidazole-6-acetic acid, ongoing clinical trials are necessary to evaluate its safety and efficacy in human subjects. These trials will provide critical data on dosing regimens, side effects, and overall treatment outcomes, which will be crucial for regulatory approval and commercialization.

In conclusion, 7-Chloro-1H-benzimidazole-6-acetic acid (CAS No. 1804058-23-8) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.